Cas no 1016702-41-2 ((5-bromothiophen-2-yl)methyl(tert-butyl)amine)

• Product Name: (5-bromothiophen-2-yl)methyl(tert-butyl)amine
• CAS No: 1016702-41-2
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 5185551
• PubChem ID: 18071102
• Update Time: 2026-03-05

(5-bromothiophen-2-yl)methyl(tert-butyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 5-bromo-N-(1,1-dimethylethyl)-
• (5-bromothiophen-2-yl)methyl(tert-butyl)amine

• Inchi： 1S/C9H14BrNS/c1-9(2,3)11-6-7-4-5-8(10)12-7/h4-5,11H,6H2,1-3H3
• InChI Key： DTUBCVBWRCVRMH-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)C)SC(Br)=CC=1

Additional information on (5-bromothiophen-2-yl)methyl(tert-butyl)amine

Chemical Profile of (5-bromothiophen-2-yl)methyl(tert-butyl)amine (CAS No. 1016702-41-2)

(5-bromothiophen-2-yl)methyl(tert-butyl)amine, identified by the Chemical Abstracts Service Number (CAS No. 1016702-41-2), is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine features a thiophene ring substituted with a bromine atom at the 5-position and an N-methylated tertiary butyl amine group at the 2-position. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The compound's structure, comprising a thiophene core and an N-substituted amine, positions it as a versatile building block for the synthesis of more complex molecules. Thiophene derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of a bromine atom at the 5-position enhances its reactivity, allowing for further functionalization via cross-coupling reactions, which are pivotal in constructing intricate molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of (5-bromothiophen-2-yl)methyl(tert-butyl)amine. Researchers have been investigating its derivatives as scaffolds for developing novel therapeutic agents. For instance, studies have suggested that thiophene-based compounds may exhibit antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl group contributes to steric hindrance, which can influence the compound's binding affinity to biological targets, making it an attractive moiety for drug design.

The bromine substituent on the thiophene ring is particularly noteworthy, as it facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl systems and other complex heterocycles, which are prevalent in many pharmacologically active compounds. The ability to introduce diverse functional groups through these reactions makes (5-bromothiophen-2-yl)methyl(tert-butyl)amine a valuable precursor in synthetic organic chemistry.

Recent advancements in computational chemistry have also highlighted the importance of this compound in drug discovery. Molecular modeling studies have demonstrated that derivatives of this molecule can interact with specific protein targets, suggesting their potential as lead compounds for therapeutic development. The combination of computational screening with experimental validation has accelerated the discovery process, leading to several promising candidates entering preclinical trials.

The agrochemical industry has also shown interest in thiophene derivatives due to their potential as pesticides and herbicides. The structural features of (5-bromothiophen-2-yl)methyl(tert-butyl)amine make it a suitable candidate for designing compounds that can modulate plant growth regulators or inhibit pathogenic organisms. Such applications are crucial for enhancing crop yields and ensuring food security in an increasingly challenging agricultural landscape.

Furthermore, the synthesis of this compound has been optimized to improve yield and purity, making it more accessible for industrial applications. Green chemistry principles have been incorporated into its production process, reducing waste and minimizing environmental impact. These sustainable practices align with global efforts to promote environmentally friendly chemical synthesis.

In conclusion, (5-bromothiophen-2-yl)methyl(tert-butyl)amine (CAS No. 1016702-41-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for constructing complex molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical science.